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Compound of Interest

Compound Name: 2-Chloro-6-iodoaniline

Cat. No.: B1317141

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety and hazards
associated with 2-Chloro-6-iodoaniline. Due to the limited availability of specific toxicological
data for this compound, information from the closely related and structurally similar compound,
2-chloroaniline, is used as a surrogate for quantitative hazard assessment and is duly noted.
This guide is intended for use by professionals in research and development who are trained in
handling hazardous materials.

Hazard Identification and GHS Classification

2-Chloro-6-iodoaniline is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications based on available data for 2-Chloro-6-iodoaniline and similar haloanilines.
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Hazard Statements:
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e H301: Toxic if swallowed.[1]

e H311: Toxic in contact with skin.

e H331: Toxic if inhaled.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.

e H411: Toxic to aquatic life with long lasting effects.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P270: Do not eat, drink or smoke when using this product.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[1]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

o P361: Take off immediately all contaminated clothing.
e P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.
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Toxicological Data

Quantitative toxicological data for 2-Chloro-6-iodoaniline is not readily available. The following
tables summarize acute toxicity data for the surrogate compound, 2-chloroaniline. These
values should be used as an estimation of the potential toxicity of 2-Chloro-6-iodoaniline.

Table 1: Acute Toxicity Data for 2-Chloroaniline

Route of .

Species Test Value Reference
Exposure
Oral Rat LD50 1016 mg/kg bw
Oral Mouse LD50 256 mg/kg bw [1]
Dermal Rat LD50 1000 mg/kg bw [2]
Dermal Rabbit LD50 >200 mg/kg bw [2]
Inhalation )

Rat LC50 (4h) 4.2 - 6.1 mg/L air
(aerosol)
Inhalation ]

Rat LC50 (4h) >4.406 mg/L air
(vapor)

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%; bw: body weight.

Mechanism of Toxicity

The primary mechanism of toxicity for chloroanilines is the induction of methemoglobinemia.[3]
[4][5] This condition arises from the oxidation of the ferrous iron (Fe2*) in hemoglobin to the
ferric state (Fe3*), rendering it incapable of binding and transporting oxygen. This leads to
cyanosis (a bluish discoloration of the skin and mucous membranes) and, in severe cases, can
result in life-threatening hypoxia.[3][4][5]

The metabolic activation of chloroanilines is a key step in their toxicity. Cytochrome P450
enzymes in the liver can metabolize these compounds to reactive intermediates, such as
hydroxylamines and nitroso compounds, which are potent oxidizing agents that drive the
formation of methemoglobin.[6][7]
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Experimental Protocols

Standardized protocols for assessing the toxicity of chemical substances are provided by

organizations such as the Organisation for Economic Co-operation and Development (OECD).
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For in vitro cytotoxicity assessment, common methods include the MTT and LDH assays.

Acute Toxicity Testing (OECD Guidelines)

Table 2: Relevant OECD Guidelines for Acute Toxicity Testing

Guideline No. Test Principle

A stepwise procedure with the
use of a minimum number of
Acute Oral Toxicity — Acute animals per step to classify a
OECD 423
Toxic Class Method substance into one of a series
of toxicity classes.[8][9][10][11]

[12]

A substance is applied to the
skin of experimental animals in

OECD 402 Acute Dermal Toxicity graduated doses to determine
the toxic effects.[13][14][15]
[16][17]

Animals are exposed to the
substance via inhalation for a
OECD 403 Acute Inhalation Toxicity defined period to determine
the concentration that causes
mortality.[18][19][20][21][22]

In Vitro Cytotoxicity Assays
4.2.1. MTT Assay Protocol (General)

This assay measures cell viability based on the metabolic activity of mitochondria.

o Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to
adhere overnight.

o Compound Treatment: Treat the cells with varying concentrations of 2-Chloro-6-iodoaniline
for a specified duration (e.g., 24, 48, or 72 hours).
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o MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.
[23][24]

e Solubilization: Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan
crystals.[25]

o Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a
microplate reader.[24] Cell viability is proportional to the absorbance.

4.2.2. LDH Cytotoxicity Assay Protocol (General)

This assay quantifies cell death by measuring the release of lactate dehydrogenase (LDH) from
damaged cells.

e Cell Seeding and Treatment: Prepare and treat cells in a 96-well plate as described for the
MTT assay.

o Supernatant Collection: After the treatment period, centrifuge the plate and carefully collect
the supernatant from each well.

o LDH Reaction: Add the LDH reaction mixture to the supernatant in a new 96-well plate.[26]
[27]

 Incubation: Incubate the plate at room temperature, protected from light, for approximately
30 minutes.[27][28]

e Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm.[27][29] The
amount of LDH released is proportional to the number of dead cells.

Safe Handling and Emergency Procedures
Strict adherence to safety protocols is mandatory when handling 2-Chloro-6-iodoaniline.
5.1. Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
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o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-
toe shoes.

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates, especially when handling the solid form or when ventilation
is inadequate.

5.2. Handling and Storage

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid creating dust.

Store in a tightly closed container in a cool, dry, and dark place.

Keep away from incompatible materials such as strong oxidizing agents and acids.
5.3. First Aid Measures

 |If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or
doctor/physician. Rinse mouth.[30]

« If on Skin: Immediately take off all contaminated clothing. Wash skin with plenty of soap and
water. Seek immediate medical attention.

 If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Seek immediate medical attention.[30]

5.4. Disposal

Dispose of 2-Chloro-6-iodoaniline and its containers as hazardous waste in accordance with
local, state, and federal regulations. Do not allow it to enter the environment.

Emergency Response Workflow
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The following diagram outlines a logical workflow for responding to an accidental exposure to
2-Chloro-6-iodoaniline.
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This guide provides a summary of the available safety and hazard information for 2-Chloro-6-
iodoaniline. It is crucial for all personnel handling this compound to be thoroughly familiar with
its potential hazards and to implement all necessary safety precautions. Always refer to the
most current Safety Data Sheet (SDS) for this compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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